Cas no 212071-00-6 (Methyl 1-tosyl-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 1-tosyl-1H-pyrrole-3-carboxylate
• CAS No: 212071-00-6
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• MDL: MFCD09743411
• CID: 1037793
• PubChem ID: 15304777
• Update Time: 2025-04-20

Methyl 1-tosyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-tosyl-1H-pyrrole-3-carboxylate
• methyl 1-(4-methylphenyl)sulfonylpyrrole-3-carboxylate
• AKOS015945079
• BS-27896
• METHYL1-TOSYL-1H-PYRROLE-3-CARBOXYLATE
• Methyl 1-(4-methylbenzene-1-sulfonyl)-1H-pyrrole-3-carboxylate
• Methyl 1-(p-Tolylsulfonyl)pyrrole-3-carboxylate
• MFCD09743411
• DFOVPGKRRVEJGG-UHFFFAOYSA-N
• 212071-00-6
• methyl 1-(4-methylbenzenesulfonyl)-1H-pyrrole-3-carboxylate
• SB62133
• SCHEMBL4501807
• DTXSID20571166

• MDL： MFCD09743411
• Inchi： 1S/C13H13NO4S/c1-10-3-5-12(6-4-10)19(16,17)14-8-7-11(9-14)13(15)18-2/h3-9H,1-2H3
• InChI Key： DFOVPGKRRVEJGG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC(C(=O)OC)=C1)(=O)=O

Computed Properties

• Exact Mass: 279.05700
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.75000
• LogP: 2.90090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides